N-methyl-3-(2-phenylethoxy)benzamide

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: N-methyl-3-(2-phenylethoxy)benzamide
• InChI: InChI=1S/C16H17NO2/c1-17-16(18)14-8-5-9-15(12-14)19-11-10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,17,18)
• InChI Key: YWUOMMQZSJYCPP-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=CC(=CC=C1)OCCC2=CC=CC=C2

Description

N-methyl-3-(2-phenylethoxy)benzamide, also known as GW501516 or Cardarine, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-methyl-3-(2-phenylethoxy)benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), which is a nuclear receptor that plays a crucial role in regulating lipid and glucose metabolism, as well as inflammation and oxidative stress. By activating PPARδ, N-methyl-3-(2-phenylethoxy)benzamide increases fatty acid oxidation and glucose uptake, leading to improved endurance and insulin sensitivity.
Biochemical and Physiological Effects:
N-methyl-3-(2-phenylethoxy)benzamide has been shown to have a number of biochemical and physiological effects, including increased endurance, improved recovery time, improved glucose uptake and insulin sensitivity, and inhibition of tumor growth. These effects are thought to be mediated by the activation of PPARδ, which regulates a number of metabolic and inflammatory processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-3-(2-phenylethoxy)benzamide in lab experiments is its specificity for PPARδ activation, which allows for the selective modulation of metabolic and inflammatory processes. However, one of the limitations of using N-methyl-3-(2-phenylethoxy)benzamide is its relatively short half-life, which can make dosing and timing of experiments challenging.

Future Directions

There are several potential future directions for research on N-methyl-3-(2-phenylethoxy)benzamide, including investigating its effects on other metabolic and inflammatory processes, exploring its potential as a therapeutic agent for metabolic disorders and cancer, and developing more stable analogs with longer half-lives. Additionally, further studies are needed to fully elucidate the mechanism of action of N-methyl-3-(2-phenylethoxy)benzamide and its potential interactions with other signaling pathways.

Synthesis Methods

N-methyl-3-(2-phenylethoxy)benzamide is synthesized through a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with 2-phenylethanol to form 3-(2-phenylethoxy)-4-nitrobenzoic acid. This intermediate is then reduced to 3-(2-phenylethoxy)-4-aminobenzoic acid, which is subsequently methylated to produce N-methyl-3-(2-phenylethoxy)benzamide.

Scientific Research Applications

N-methyl-3-(2-phenylethoxy)benzamide has been extensively studied for its potential applications in various fields, including exercise performance enhancement, metabolic disorders, and cancer treatment. In exercise performance enhancement, N-methyl-3-(2-phenylethoxy)benzamide has been shown to increase endurance and improve recovery time. In metabolic disorders, N-methyl-3-(2-phenylethoxy)benzamide has been found to improve glucose uptake and insulin sensitivity. In cancer treatment, N-methyl-3-(2-phenylethoxy)benzamide has been shown to inhibit tumor growth and induce apoptosis in cancer cells.